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Introduction

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, and the hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺, are

classic examples in coordination chemistry that vividly demonstrate the relationship between

electronic structure and spectroscopic properties. Present in aqueous solutions of many simple

nickel(II) and cobalt(II) salts, respectively, these octahedral complexes exhibit distinct colors—

green for nickel and pink for cobalt.[1][2][3][4][5][6] These colors arise from the absorption of

specific wavelengths of visible light, a phenomenon governed by electronic transitions between

d-orbitals. This guide provides a comparative analysis of their absorption spectra, underpinned

by ligand field theory, and includes a standardized experimental protocol for their

characterization.

Spectroscopic Data and Electronic Transitions
The distinct colors of [Ni(H₂O)₆]²⁺ and [Co(H₂O)₆]²⁺ are a direct consequence of their unique d-

electron configurations and the resulting electronic transitions. The central Ni²⁺ ion has a d⁸

configuration, while the Co²⁺ ion has a d⁷ configuration.[2][7] In an octahedral field created by

six water ligands, the five degenerate d-orbitals of the metal ion split into a lower-energy triplet

(t₂g) and a higher-energy doublet (e_g). The energy difference between these sets of orbitals is

denoted as Δo (the crystal field splitting energy).
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The absorption of light promotes electrons from the lower t₂g orbitals to the higher e_g orbitals.

The specific wavelengths absorbed correspond to the energy required for these d-d transitions.

Because these transitions are Laporte-forbidden (they involve transitions between orbitals of

the same subshell), the molar absorptivities (ε) are typically low.[8]

Table 1: Comparative Spectroscopic Data for Hexaaqua Complexes

Property
Hexaaquanickel(II),
[Ni(H₂O)₆]²⁺

Hexaaquacobalt(II),
[Co(H₂O)₆]²⁺

Color in Solution Green[1][6][9] Pink[2][3][4][5]

Central Metal Ion Ni²⁺ Co²⁺

d-Electron Config. d⁸[7][10] d⁷[2][7]

Ground State Term ³A₂g ⁴T₁g(F)

λₘₐₓ (nm) ~720, ~650 (shoulder), ~395 ~510-540[5]

Absorbed Color Red/Violet Blue-Green

Observed Transitions
³A₂g → ³T₂g³A₂g →

³T₁g(F)³A₂g → ³T₁g(P)[10]

⁴T₁g(F) → ⁴T₂g(F)⁴T₁g(F) →

⁴A₂g(F)⁴T₁g(F) → ⁴T₁g(P)[2]

Experimental Protocol: UV-Visible Spectroscopy
This section outlines a general procedure for obtaining the absorption spectra of [Ni(H₂O)₆]²⁺

and [Co(H₂O)₆]²⁺.

1. Materials and Equipment:

Nickel(II) sulfate hexahydrate (NiSO₄·6H₂O) or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) or Cobalt(II) sulfate heptahydrate

(CoSO₄·7H₂O)

Distilled or deionized water

Analytical balance
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Volumetric flasks (e.g., 50 mL or 100 mL)

Pipettes

Double-beam UV-Vis spectrophotometer[11]

Matched quartz or glass cuvettes (1 cm path length)

2. Preparation of Stock Solutions (Example: 0.1 M):

For [Ni(H₂O)₆]²⁺: Accurately weigh the appropriate amount of a nickel(II) salt (e.g., ~2.629 g

of NiSO₄·6H₂O for 100 mL). Quantitatively transfer the solid to a 100 mL volumetric flask.

Dissolve the salt in a small amount of distilled water, then dilute to the mark and mix

thoroughly.[12]

For [Co(H₂O)₆]²⁺: Accurately weigh the appropriate amount of a cobalt(II) salt (e.g., ~2.379 g

of CoCl₂·6H₂O for 100 mL).[13] Follow the same procedure as for the nickel salt.

3. Spectroscopic Measurement:

Turn on the spectrophotometer and allow the lamps to warm up as per the manufacturer's

instructions.

Set the desired wavelength range for the scan (e.g., 350 nm to 800 nm for the visible

spectrum).

Fill two cuvettes with distilled water to serve as the blank or reference. Place them in the

reference and sample holders and run a baseline correction.

Rinse a cuvette with a small amount of the nickel(II) stock solution, then fill it approximately

three-quarters full.

Replace the sample cuvette containing the blank with the cuvette containing the nickel

solution.

Initiate the scan to record the absorption spectrum. The instrument will plot absorbance

versus wavelength.
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Identify and record the wavelength(s) of maximum absorbance (λₘₐₓ).[12]

Repeat the measurement process for the cobalt(II) solution.

Visualization of Electronic Transitions
The following diagram illustrates the d-orbital splitting for octahedral complexes and the

corresponding ground-state electron configurations for high-spin d⁸ and d⁷ ions. Water is a

weak-field ligand, resulting in high-spin complexes where electrons occupy separate orbitals

before pairing.[2][5] The arrows indicate the lowest energy spin-allowed electronic transitions

responsible for the primary absorption bands.

d-Orbital Splitting and Electronic Transitions in Octahedral Fields

[Ni(H₂O)₆]²⁺ (d⁸, High-Spin) [Co(H₂O)₆]²⁺ (d⁷, High-Spin)

e_g  ___  ___ t2g  ↑↓  ↑↓  ↑↓  ↑  ↑ 

 ³A₂g → ³T₂g (Δo)

Energy

↑

e_g  ↑    ↑   t2g  ↑↓  ↑↓  ↑  

 ⁴T₁g → ⁴T₂g

Energy

↑

Click to download full resolution via product page

Figure 1: d-orbital splitting for Ni²⁺ and Co²⁺ in an octahedral field.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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